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Introduction

Pinocampheol (IUPAC name: 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol) is a bicyclic monoterpenoid

alcohol of significant interest in synthetic organic chemistry and drug development, particularly as a chiral

building block or precursor in stereoselective synthesis. These application notes provide detailed protocols

for its purification and characterization, collating available data to support research and development

activities.

Chemical Formula: C₁₀H₁₈O
Molecular Weight: 154.25 g/mol [1]

IUPAC Standard InChI: InChI=1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3 [1]
CAS Registry Number: 1196-00-5 (for the [1R-(1α,2β,3α,5α)]- stereoisomer) [2]

Experimental Protocols and Workflow

The most detailed available synthetic and purification procedure for (-)-isopinocampheol involves the

hydroboration of (+)-α-pinene, followed by oxidation [2].

Graphical Workflow Summary
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The diagram below illustrates the complete experimental workflow from reaction setup to final purification.
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Start Reaction Setup

Apparatus Setup:
300 mL three-neck flask

Magnetic stirrer
Thermometer

Dropping funnel
Reflux condenser

Nitrogen atmosphere

Charge Reactor:
10.0 mL (0.100 mol)

Borane-methyl sulfide
30 mL anhydrous THF

Add (+)-α-Pinene:
27.2 g (0.200 mol)
Dropwise at 0-3°C
Over 15 minutes

Stir Reaction:
3.5 hours at 0°C

White precipitate forms
(-)-Diisopinocampheylborane

Remove Solvents:
Bulb-to-bulb distillation

(0.1 mm Hg)
Dry white solid residue

Equilibration:
Slurry in 36 mL THF

Add 4.08 g (+)-α-pinene
Store at 4°C for 3 days
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Quench Reaction:
Slowly add 8 mL methanol
Then 36.6 mL 3M NaOH

Oxidation:
Add 24 mL 30% H₂O₂

Dropwise at 35±3°C
Exothermic reaction

Heat Mixture:
1 hour at 50-55°C

Destroy excess H₂O₂

Extract Product:
Sat. with NaCl

Extract with 3× ether
Dry over K₂CO₃

Purify Product:
Rotary evaporator

Fractional distillation
60-65°C at 0.1 mm Hg

Optional Crystallization:
Slurry in pentane

Cool to -78°C
Collect crystals

Final Product:
(-)-Isopinocampheol
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Click to download full resolution via product page

Detailed Procedural Notes

Apparatus Setup: Assemble a flame-dried 300 mL three-necked flask under nitrogen atmosphere, equipped

with a magnetic stirrer, thermometer, pressure-equalizing dropping funnel with septum inlet adapter, and

reflux condenser connected to a mineral oil bubbler to maintain a slight positive pressure of nitrogen [2].

Critical Steps and Safety Notes:

Moisture Sensitivity: All reagents, including borane-methyl sulfide complex and anhydrous
tetrahydrofuran, are extremely moisture-sensitive. Perform all transfers under a nitrogen atmosphere

using syringe techniques [2].
Hydrogen Gas Evolution: During methanolysis, a large amount of hydrogen gas is liberated. Add

methanol slowly and vent hydrogen to an efficient fume hood [2].
Exothermic Oxidation: The hydrogen peroxide addition is exothermic and can be vigorous. Maintain

temperature at approximately 35°C by controlling the addition rate and using an ice-water bath for
cooling [2].

Purification Methods and Characterization Data

Summary of Purification Methods and Outcomes

Table 1: Purification Methods and Characterization Data for (-)-Isopinocampheol

Purification Step Conditions & Parameters Yield & Physical Properties Purity Assessment

| Fractional Distillation | • 30-cm column packed with glass helices • Bath temperature: 60-65°C • Pressure:

0.1 mm Hg [2] | • Yield: 24.7 g (80%) • Physical state: Oil solidifying upon cooling • Boiling point: 60-65°C

at 0.1 mm Hg [2] | • Purity: 97.5% by GC [2] | | Recrystallization | • Solvent: Pentane (2.3 mL per 4.7 g

crude) • Temperature: -78°C • Filtration: Cold filter [2] | • Recovery: 3.8 g from 4.7 g slurry • Melting point:

52-55°C [2] | • Purity: 99.2% by GC [2] | | Chiral Purity Analysis | • Method: 200 MHz ¹H NMR • Chiral
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shift reagent: Tris[3-heptafluoropropylhydroxymethylene)-d-camphorato] europium(III) • Sample: 30 mg

alcohol + 40 mg reagent [2] | • Optical rotation: [α]¹⁹D -34.3° to -34.9° (c, 20 in ethanol) • Chemical shift:

7.5 ppm for O-H proton [2] | • Enantiomeric excess: >95% [2] |

Physicochemical Properties

Table 2: Physicochemical Properties of Pinocampheol

Property Value / Description

Molecular
Formula

C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Structure Bicyclo[3.1.1]heptan-3-ol derivative with three methyl substituents at positions
2,6,6 [2]

Stereochemistry Multiple stereoisomers possible; specific stereochemistry noted as [1R-
(1α,2β,3α,5α)]- for (-)-isopinocampheol [2]

IUPAC Name [1R-(1α,2β,3α,5α)]-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol [2]

Critical Methodological Notes

Process Optimization and Troubleshooting

Optical Purity Enhancement: The equilibration step (slurrying the intermediate
diisopinocampheylborane with additional (+)-α-pinene and storing at 4°C for 3 days) significantly

improves the optical purity of the final product compared to earlier protocols [2].
Intermediate Utility: The isolated (-)-diisopinocampheylborane intermediate is a valuable chiral

reagent for asymmetric hydroboration reactions and can be utilized directly without further
modification [2].
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Crystallization Benefits: While fractional distillation provides good yields, the additional

recrystallization from pentane enhances purity from 97.5% to 99.2% by GC analysis, which may be
critical for pharmaceutical applications [2].

Analytical Verification

The chiral purity assessment using europium-based chiral shift reagent in ¹H NMR spectroscopy provides a

reliable method for determining enantiomeric excess. For racemic isopinocampheol, this method shows two

broad singlets of equal intensity centered around δ 10.75 (separated by 0.15 ppm), attributable to the

diastereomeric protons, while the (-)-enantiomer shows only one broad peak [2].

Applications and Significance

While isopinocampheol itself has limited direct applications, its synthetic utility lies primarily in its role as a

precursor to the highly versatile chiral reagent (-)-diisopinocampheylborane [2]. This reagent has been

widely used in asymmetric synthesis for the preparation of various chiral products, including pharmaceutical

intermediates, where stereochemical control is critical [2].

The availability of a reliable purification protocol for (-)-isopinocampheol ensures consistent access to this

important chiral pool material, facilitating its application in drug development and synthetic chemistry

programs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Notes and Protocols: Purification and Characterization

of Pinocampheol]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1899402#pinocampheol-purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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